Cas no 1601979-45-6 (3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-
• CAS No: 1601979-45-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5948843
• PubChem ID: 116026276
• Update Time: 2025-11-01

3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-
• 5-Bromo-2-[(but-2-yn-1-yl)amino]pyridine-3-carboxylic acid
• 1601979-45-6
• 5-Bromo-2-[(but-2-yn-1-yl)amino]pyridine-3-carboxylicacid
• EN300-1449851

• Inchi： 1S/C10H9BrN2O2/c1-2-3-4-12-9-8(10(14)15)5-7(11)6-13-9/h5-6H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： SIARALFZYZCBKI-UHFFFAOYSA-N
• SMILES： C1(NCC#CC)=NC=C(Br)C=C1C(O)=O

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 435.3±45.0 °C(Predicted)
• pka: 1.35±0.36(Predicted)

Additional information on 3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-

Comprehensive Overview of 3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- (CAS No. 1601979-45-6)

3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- (CAS No. 1601979-45-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by a 5-bromo substitution and a 2-butyn-1-ylamino functional group. Its molecular formula and precise structure make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in pyridine-based compounds stems from their versatility in medicinal chemistry. Researchers are increasingly exploring 5-bromo-2-(2-butyn-1-ylamino)-3-pyridinecarboxylic acid for its potential role in modulating enzyme activity or receptor binding. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in oncology research. The compound’s CAS No. 1601979-45-6 is frequently searched in academic databases, reflecting its importance in cutting-edge therapeutic development.

From a synthetic chemistry perspective, the 2-butyn-1-ylamino moiety introduces intriguing reactivity, enabling click chemistry applications—a trending area in bioconjugation and drug delivery systems. This aligns with the surge in demand for functionalized pyridines, as noted in recent publications and patent filings. The compound’s bromine substituent further enhances its utility in cross-coupling reactions, a cornerstone of modern organic synthesis.

Environmental and sustainability considerations are also driving innovation around CAS 1601979-45-6. With green chemistry gaining traction, researchers are investigating eco-friendly synthetic routes for this intermediate. Its potential biodegradability and low ecotoxicity profile make it a candidate for sustainable agrochemical formulations, addressing the industry’s shift toward environmentally benign solutions.

Analytical characterization of 3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods are critical for quality control in industrial-scale production, ensuring compliance with stringent regulatory standards. The compound’s purity and stability data are often requested by procurement specialists, underscoring its commercial significance.

In material science, the pyridine-carboxylic acid scaffold demonstrates promise in designing metal-organic frameworks (MOFs) and conductive polymers. This interdisciplinary application resonates with the current focus on smart materials and energy storage solutions. The compound’s CAS No. 1601979-45-6 frequently appears in nanotechnology research, particularly in surface functionalization studies.

Market analysts note rising procurement inquiries for 5-bromo-2-(2-butyn-1-ylamino)-3-pyridinecarboxylic acid, attributed to expanding R&D investments in precision medicine. Its structural analogs are being evaluated for neurodegenerative disease targets, a highly searched topic in biomedical literature. The compound’s patent landscape reveals active intellectual property development, particularly in Asia-Pacific markets.

Handling and storage protocols for CAS 1601979-45-6 emphasize standard laboratory safety measures. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment are recommended during manipulation—a detail often queried by first-time users in technical forums.

The compound’s chromatographic behavior and solubility profile are well-documented in technical datasheets, addressing common formulation challenges. These properties are crucial for pharmaceutical scientists optimizing drug delivery systems, especially in parenteral formulations requiring precise pH stability.

Emerging applications in catalysis and photochemistry further elevate the scientific value of 3-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-. Recent conference presentations highlight its role in visible-light-mediated transformations, aligning with the push for energy-efficient synthetic methodologies. This positions the compound as a potential enabler of next-generation photocatalytic processes.